Cas no 1342380-37-3 (methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate)

• Product Name: methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate
• CAS No: 1342380-37-3
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6118015
• PubChem ID: 64704489
• Update Time: 2025-11-01

methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate
• 1H-Imidazole-1-butanoic acid, α-amino-α,γ-dimethyl-, methyl ester
• AKOS014031727
• EN300-1123420
• CS-0276655
• 1342380-37-3

• Inchi： 1S/C10H17N3O2/c1-8(13-5-4-12-7-13)6-10(2,11)9(14)15-3/h4-5,7-8H,6,11H2,1-3H3
• InChI Key： FQQMQWBAMSRFCK-UHFFFAOYSA-N
• SMILES： C1N(C(C)CC(N)(C)C(OC)=O)C=CN=1

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 354.8±32.0 °C(Predicted)
• pka: 7.08±0.20(Predicted)

Additional information on methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate

Methyl 2-Amino-4-(1H-Imidazol-1-yl)-2-methylpentanoate (CAS No. 1342380-37-3): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate (CAS No. 1342380-37-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its imidazole moiety, which imparts specific biological activities. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

The chemical structure of methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate is composed of a central pentanoic acid backbone with an amino group at the second carbon position, a methyl group at the fourth carbon position, and an imidazole ring attached to the fourth carbon as well. The esterification of the carboxylic acid group with methanol results in the formation of the methyl ester. This structural arrangement provides a versatile platform for various chemical modifications and biological studies.

In terms of physical properties, methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate is a white crystalline solid with a molecular weight of 239.30 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Recent research has focused on the potential therapeutic applications of methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate. One notable area of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of histidine decarboxylase (HDC), an enzyme responsible for the conversion of histidine to histamine. This inhibition could have implications for treating conditions associated with excessive histamine production, such as allergic reactions and inflammatory disorders.

Another area of research involves the use of methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate as a precursor for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have explored its use in the development of novel antiviral agents targeting specific viral enzymes. The imidazole moiety in this compound has been shown to interact favorably with certain viral proteases, making it a promising lead for further drug development.

In addition to its enzymatic inhibition properties, methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate has also been investigated for its potential as a modulator of ion channels and receptors. Studies have demonstrated that this compound can interact with specific ion channels, such as calcium channels, which are involved in various physiological processes including muscle contraction and neurotransmitter release. This interaction could have therapeutic implications for conditions such as hypertension and neurological disorders.

The safety profile of methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate is another important aspect that has been studied extensively. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, methyl 2-amino-4-(1H-imidazol-1-yl)-2-methylpentanoate (CAS No. 1342380-37-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development in various fields.